Cas no 2243516-18-7 (Tert-butyl 4-(1,3-benzothiazol-2-ylsulfonimidoyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(1,3-benzothiazol-2-ylsulfonimidoyl)piperazine-1-carboxylate
• CAS No: 2243516-18-7
• MF: C₁₆H₂₂N₄O₃S₂
• MW: 382.500880718231
• CID: 6471594
• PubChem ID: 138040525
• Update Time: 2025-06-08

Tert-butyl 4-(1,3-benzothiazol-2-ylsulfonimidoyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-(1,3-benzothiazol-2-ylsulfonimidoyl)piperazine-1-carboxylate
• EN300-6482282
• 2243516-18-7
• tert-butyl 4-[(1,3-benzothiazol-2-yl)imino-lambda6-sulfanyl]piperazine-1-carboxylate

• Inchi： 1S/C16H22N4O3S2/c1-16(2,3)23-15(21)19-8-10-20(11-9-19)25(17,22)14-18-12-6-4-5-7-13(12)24-14/h4-7,17H,8-11H2,1-3H3
• InChI Key： DQCTUAGXXGFJRH-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)(=N)(N1CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 382.11333292g/mol
• Monoisotopic Mass: 382.11333292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 123Ų

Additional information on Tert-butyl 4-(1,3-benzothiazol-2-ylsulfonimidoyl)piperazine-1-carboxylate

Introduction to Tert-butyl 4-(1,3-benzothiazol-2-ylsulfonimidoyl)piperazine-1-carboxylate (CAS No. 2243516-18-7)

Tert-butyl 4-(1,3-benzothiazol-2-ylsulfonimidoyl)piperazine-1-carboxylate, identified by its CAS number 2243516-18-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a piperazine core appended with a sulfonimidoyl group, which is further linked to a benzothiazole moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The piperazine moiety is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to interact with biological targets such as enzymes and receptors. In particular, piperazine derivatives have been extensively studied for their potential applications in treating neurological disorders, infectious diseases, and cardiovascular conditions. The presence of the tert-butyl group in this compound not only enhances its lipophilicity but also contributes to the overall stability of the molecule, making it more suitable for pharmacokinetic studies.

The sulfonimidoyl functional group is another critical feature of this compound, which can influence its reactivity and biological activity. Sulfonimides have been reported to exhibit a wide range of biological properties, including antimicrobial, anti-inflammatory, and antiviral effects. The combination of these functional groups with the benzothiazole scaffold provides a rich framework for modulating biological activity. Benzothiazoles are heterocyclic compounds that are known for their diverse pharmacological properties, including their role as intermediates in the synthesis of antifungal, antiviral, and anticancer agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with various biological targets. Studies suggest that the sulfonimidoyl-piperazine-benzothiazole structure may interact with enzymes involved in signal transduction and metabolic pathways. For instance, preliminary computational studies have indicated potential binding interactions with enzymes such as Protein Kinase A (PKA) and other serine/threonine kinases, which are implicated in numerous cellular processes.

Furthermore, the benzothiazole moiety has been shown to possess significant bioactivity in several disease models. For example, derivatives of benzothiazole have been investigated for their potential role in inhibiting certain kinases associated with cancer progression. The presence of the sulfonimidoyl group may enhance these inhibitory effects by providing additional interaction points with the target proteins. This dual functionality makes Tert-butyl 4-(1,3-benzothiazol-2-ylsulfonimidoyl)piperazine-1-carboxylate a compelling candidate for further investigation.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays have demonstrated moderate activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. Additionally, the compound has shown promise in preliminary assays targeting inflammation-related pathways. These findings align with the broader trend in drug discovery towards identifying multifunctional compounds that can address multiple therapeutic targets simultaneously.

The synthesis of Tert-butyl 4-(1,3-benzothiazol-2-ylsulfonimidoyl)piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the sulfonimidoyl group necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiazole scaffold efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts.

The structural integrity and stereochemistry of this compound are critical factors that influence its biological activity. High-resolution spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been utilized to confirm the molecular structure and purity of synthesized samples. Additionally, X-ray crystallography has been employed to elucidate the three-dimensional structure of this compound, providing insights into its conformational preferences and potential interactions with biological targets.

Future research directions for Tert-butyl 4-(1,3-benzothiazol-2-ylsulfonimidoyl)piperazine-1-carboxylate include exploring its mechanism of action in detail through both computational and experimental approaches. Investigating how this compound interacts with specific enzymes or receptors at an atomic level will provide valuable insights into its therapeutic potential. Furthermore, exploring derivatives of this molecule by modifying functional groups or substituents may lead to compounds with enhanced potency or selectivity.

The development of novel drug candidates often involves rigorous testing in preclinical models before moving into human clinical trials. Preclinical studies will be essential to assess the safety profile and efficacy of Tert-butyl 4-(1,3-benzothiazol-2-ylsulfonimidoyl)piperazine-1-carboxylate in animal models. These studies will help determine optimal dosing regimens and identify any potential side effects or toxicities associated with the compound.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents targeting unmet medical needs. Compounds like Tert-butyl 4-(1,3-benzothiazol-2-ylsulfonimidoyl)piperazine-1-carboxylate represent promising leads that could eventually contribute to treating various diseases more effectively than existing treatments. As our understanding of biological pathways improves and new synthetic methodologies emerge, compounds like this one will play an increasingly important role in drug discovery efforts worldwide.